Cas no 2640895-86-7 (4,6-Dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole)

• Product Name: 4,6-Dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole
• CAS No: 2640895-86-7
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 5316597
• PubChem ID: 155800756
• Update Time: 2025-05-27

4,6-Dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(4,6-Dimethyl-2-benzothiazolyl)-2-morpholinyl]-1-pyrrolidinylmethanone
• AKOS040724436
• 2640895-86-7
• 4,6-dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole
• F6753-0862
• 4,6-Dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole

• Inchi： 1S/C18H23N3O2S/c1-12-9-13(2)16-15(10-12)24-18(19-16)21-7-8-23-14(11-21)17(22)20-5-3-4-6-20/h9-10,14H,3-8,11H2,1-2H3
• InChI Key： VXPPCFMBCDIJGY-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=C(C)C=2N=C1N1CCOC(C(N2CCCC2)=O)C1

Computed Properties

• Exact Mass: 345.15109816g/mol
• Monoisotopic Mass: 345.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 553.8±60.0 °C(Predicted)
• pka: 6.00±0.10(Predicted)

Additional information on 4,6-Dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole

Comprehensive Overview of 4,6-Dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole (CAS No. 2640895-86-7)

The compound 4,6-Dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole (CAS No. 2640895-86-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its intricate architecture, combining a benzothiazole core with morpholine and pyrrolidine moieties, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of biological pathways, given the prevalence of similar scaffolds in FDA-approved drugs.

In recent years, the demand for novel heterocyclic compounds like 4,6-Dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole has surged due to their versatility in addressing challenges in medicinal chemistry. The benzothiazole fragment is known for its bioisosteric properties, often enhancing pharmacokinetic profiles, while the morpholine-pyrrolidine hybrid contributes to improved solubility and target binding affinity. This dual functionality aligns with current trends in fragment-based drug design (FBDD) and combinatorial chemistry.

The synthetic route to CAS 2640895-86-7 typically involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and amide bond formations. These methods are frequently optimized for scalability, reflecting the growing industrial focus on sustainable synthesis. Notably, the compound's morpholine carbonyl linkage has been studied for its metabolic stability—a critical factor in the development of orally bioavailable therapeutics, as highlighted in recent ADME (Absorption, Distribution, Metabolism, Excretion) studies.

From an application perspective, 4,6-Dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole has shown preliminary activity in high-throughput screening assays targeting inflammatory markers and neurodegenerative pathways. Its structural resemblance to known G-protein-coupled receptor (GPCR) ligands has also spurred investigations into its potential for CNS drug development—a hot topic given the rising global burden of neurological disorders. These attributes make it a frequent subject in patent literature and preclinical research reports.

Analytical characterization of this compound relies heavily on advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy. The dimethyl-benzothiazole moiety produces distinct spectroscopic signatures, facilitating purity assessment—a crucial parameter for regulatory compliance in pharmaceutical applications. Researchers often correlate these data with computational modeling to predict reactivity and intermolecular interactions.

Environmental and safety profiles of CAS 2640895-86-7 are rigorously evaluated under modern green chemistry principles. Its low ecotoxicity and biodegradability metrics position it favorably compared to traditional aromatic compounds, addressing contemporary concerns about sustainable chemical design. This aligns with the pharmaceutical industry's push toward green solvents and catalytic processes to minimize waste generation.

In summary, 4,6-Dimethyl-2-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,3-benzothiazole represents a compelling case study in modern heterocyclic chemistry. Its multifaceted applications—from drug discovery to material science—coupled with its synthetic accessibility, ensure its continued relevance in academic and industrial research. As computational tools like AI-driven molecular docking advance, this compound's structural features may unlock new therapeutic paradigms, particularly in precision medicine and targeted therapies.